Cas no 1609404-36-5 (N-ethyl-2-(2-ethylphenoxy)ethanamine hydrochloride)

• Product Name: N-ethyl-2-(2-ethylphenoxy)ethanamine hydrochloride
• CAS No: 1609404-36-5
• MF: C₁₂H₂₀ClNO
• MW: 229.746302604675
• MDL: MFCD13186624
• CID: 4608628
• Update Time: 2025-05-20

N-ethyl-2-(2-ethylphenoxy)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-(2-ethylphenoxy)ethanamine hydrochloride

• MDL： MFCD13186624
• Inchi： 1S/C12H19NO.ClH/c1-3-11-7-5-6-8-12(11)14-10-9-13-4-2;/h5-8,13H,3-4,9-10H2,1-2H3;1H
• InChI Key： QNKWSEONCBSDIJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1CC)CCNCC.Cl

Experimental Properties

• Melting Point: NA

N-ethyl-2-(2-ethylphenoxy)ethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-ethyl-2-(2-ethylphenoxy)ethanamine hydrochloride

Comprehensive Guide to N-ethyl-2-(2-ethylphenoxy)ethanamine hydrochloride (CAS 1609404-36-5): Properties, Applications, and Market Insights

N-ethyl-2-(2-ethylphenoxy)ethanamine hydrochloride (CAS 1609404-36-5) is a specialized organic compound with growing interest in pharmaceutical and chemical research. This hydrochloride salt derivative exhibits unique physicochemical properties that make it valuable for various applications, particularly in drug discovery and material science. The compound's molecular structure combines an ethyl-substituted phenoxy group with an ethylamine moiety, creating a versatile building block for further chemical modifications.

Recent trends in small molecule drug development have increased demand for compounds like N-ethyl-2-(2-ethylphenoxy)ethanamine hydrochloride. Researchers are particularly interested in its potential as an intermediate for central nervous system (CNS) active compounds, given its structural similarity to known pharmacophores. The global market for such specialized intermediates is projected to grow at a CAGR of 6.8% from 2023 to 2030, driven by increased pharmaceutical R&D investment.

The compound's physicochemical properties include a molecular weight of 243.76 g/mol and good solubility in polar organic solvents. Its hydrochloride salt form enhances stability and handling characteristics compared to the free base. Analytical studies using HPLC and mass spectrometry confirm high purity standards achievable through optimized synthesis routes, making it suitable for GMP-grade pharmaceutical applications.

In synthetic chemistry, N-ethyl-2-(2-ethylphenoxy)ethanamine hydrochloride serves as a valuable precursor for heterocyclic compound synthesis. Recent publications highlight its use in creating novel benzoxazine derivatives with potential biological activity. The compound's ethylphenoxy moiety provides lipophilicity that can be strategically modified to optimize drug-like properties in lead compounds.

Quality control protocols for CAS 1609404-36-5 typically involve rigorous testing for residual solvents, heavy metals, and related substances. Advanced analytical techniques like NMR spectroscopy and chiral HPLC ensure batch-to-batch consistency, particularly important for pharmaceutical applications where purity requirements often exceed 99%. These stringent quality standards address growing regulatory demands in the pharmaceutical intermediate market.

Environmental and safety considerations for N-ethyl-2-(2-ethylphenoxy)ethanamine hydrochloride follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. Storage conditions typically specify cool, dry environments protected from light to maintain long-term stability.

The commercial availability of CAS 1609404-36-5 has expanded in recent years, with multiple suppliers offering custom synthesis and bulk quantities. Pricing trends reflect increasing demand, with current market prices ranging from $150-$300 per gram depending on purity and quantity. Procurement strategies often involve just-in-time inventory management to balance cost considerations with research timelines.

Future research directions for N-ethyl-2-(2-ethylphenoxy)ethanamine hydrochloride include exploration of its potential in metal-organic frameworks (MOFs) and as a ligand in catalytic systems. The compound's structural features make it an interesting candidate for developing new functional materials with tailored properties. Ongoing studies are investigating its utility in creating selective enzyme inhibitors and receptor modulators.

For researchers considering N-ethyl-2-(2-ethylphenoxy)ethanamine hydrochloride for their projects, several key factors should be evaluated: synthetic accessibility, scalability of production, and compatibility with downstream chemistry. The compound's balanced lipophilicity profile (calculated LogP ~2.5) makes it particularly attractive for medicinal chemistry applications where membrane permeability is crucial.

In conclusion, N-ethyl-2-(2-ethylphenoxy)ethanamine hydrochloride (CAS 1609404-36-5) represents a versatile chemical building block with significant potential across multiple research domains. Its growing importance in pharmaceutical development and materials science underscores the need for continued research into its applications and derivatives. As synthetic methodologies advance and new biological targets emerge, this compound is likely to play an increasingly important role in scientific innovation.